Cas no 128530-02-9 (2-Butenedioic acid,2-methyl-,1,1'-[(2E,6E,10E,14E)-2,6,10,14-tetramethyl-2,6,10,14-hexadecatetraene-1,16-diyl]ester, (2E,2'E)- (9CI))

• Product Name: 2-Butenedioic acid,2-methyl-,1,1'-[(2E,6E,10E,14E)-2,6,10,14-tetramethyl-2,6,10,14-hexadecatetraene-1,16-diyl]ester, (2E,2'E)- (9CI)
• CAS No: 128530-02-9
• MF: C₃₀H₄₂O₈
• MW: 530.649690151215
• CID: 227599
• PubChem ID: 14527061
• Update Time: 2025-04-19

2-Butenedioic acid,2-methyl-,1,1'-[(2E,6E,10E,14E)-2,6,10,14-tetramethyl-2,6,10,14-hexadecatetraene-1,16-diyl]ester, (2E,2'E)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Butenedioic acid,2-methyl-,1,1'-[(2E,6E,10E,14E)-2,6,10,14-tetramethyl-2,6,10,14-hexadecatetraene-1,16-diyl]ester, (2E,2'E)- (9CI)
• 2-Butenedioic acid,2-methyl-,1,1'-[(2E,6E,10E,14E)-2,6,10,14-tetramethyl-2,6,10,14-hexadecatetraene-1,16-diyl]ester, (2E,2'E)
• 2-Butenedioicacid, 2-methyl-,1,1'-(2,6,10,14-tetramethyl-2,6,10,14-hexadecatetraene-1,16-diyl) ester,(all-E)-
• Cavipetin A
• 2-Butenedioic acid, 2-methyl-, 1,1'-[(2E,6E,10E,14E)-2,6,10,14-tetramethyl-2,6,10,14-hexadecatetraene-1,16-diyl] ester, (2E,2'E)-
• (E)-4-[(2E,6E,10E,14E)-16-[(E)-3-carboxy-2-methylprop-2-enoyl]oxy-3,7,11,15-tetramethylhexadeca-2,6,10,14-tetraenoxy]-3-methyl-4-oxobut-2-enoic acid
• 128530-02-9
• DTXSID001102914
• CHEBI:183546

• Inchi： 1S/C30H42O8/c1-21(12-8-14-23(3)16-17-37-29(35)25(5)18-27(31)32)10-7-11-22(2)13-9-15-24(4)20-38-30(36)26(6)19-28(33)34/h11-12,15-16,18-19H,7-10,13-14,17,20H2,1-6H3,(H,31,32)(H,33,34)/b21-12+,22-11+,23-16+,24-15+,25-18+,26-19+
• InChI Key： GUDPQPGYABLCEA-OWQAWYIFSA-N
• SMILES： O(C(/C(=C/C(=O)O)/C)=O)C/C(/C)=C/CC/C(/C)=C/CC/C(/C)=C/CC/C(=C/COC(/C(=C/C(=O)O)/C)=O)/C

Computed Properties

• Exact Mass: 272.08309
• Monoisotopic Mass: 530.28796829g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 38
• Rotatable Bond Count: 19
• Complexity: 1020
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 6
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.8
• Topological Polar Surface Area: 127Ų

Experimental Properties

• PSA: 52.54

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodiazepines 1,4-benzodiazepines